Molecular weight and formula of tert-butyl N-(4-amino-2,5-difluorophenyl)carbamate
Molecular weight and formula of tert-butyl N-(4-amino-2,5-difluorophenyl)carbamate
The following technical guide is structured to serve as a definitive reference for researchers utilizing tert-butyl N-(4-amino-2,5-difluorophenyl)carbamate in medicinal chemistry and drug development.
Executive Summary & Physicochemical Profile[2]
tert-butyl N-(4-amino-2,5-difluorophenyl)carbamate (CAS: 1269152-11-5) is a critical fluorinated building block used primarily in the synthesis of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).[1] It serves as a mono-protected p-phenylenediamine surrogate, allowing for the sequential and regioselective functionalization of the aromatic amines.[1]
The incorporation of fluorine atoms at the 2 and 5 positions of the phenyl ring is a strategic medicinal chemistry tactic to modulate pKa, lipophilicity, and metabolic stability, specifically blocking oxidative metabolism at these typically labile positions.[1]
Physicochemical Data Table
| Property | Value |
| Chemical Name | tert-butyl N-(4-amino-2,5-difluorophenyl)carbamate |
| Common Synonyms | N-Boc-2,5-difluoro-1,4-phenylenediamine; 4-(N-Boc-amino)-2,5-difluoroaniline |
| CAS Registry Number | 1269152-11-5 |
| Molecular Formula | C₁₁H₁₄F₂N₂O₂ |
| Molecular Weight | 244.24 g/mol |
| Exact Mass | 244.1023 |
| Physical State | Solid (Typically off-white to pale pink crystalline powder) |
| Solubility | Soluble in DMSO, DMF, Methanol, Dichloromethane |
| SMILES | CC(C)(C)OC(=O)NC1=CC(F)=C(N)C=C1F |
Structural Significance in Drug Design[1][7][8][9]
The utility of this molecule stems from two distinct structural features that solve common problems in lead optimization:
A. The "Fluorine Effect" on Metabolic Stability
In non-fluorinated phenylenediamines, the aromatic ring is highly susceptible to Phase I metabolism (hydroxylation) by Cytochrome P450 enzymes.[1]
-
Metabolic Blocking: The fluorine atoms at positions 2 and 5 sterically and electronically block these sites from enzymatic oxidation.[1]
-
Electronic Modulation: Fluorine is highly electronegative, pulling electron density from the ring.[1] This lowers the pKa of the aniline nitrogen (position 4), making it less nucleophilic than a standard aniline but still reactive enough for palladium-catalyzed Buchwald-Hartwig couplings or nucleophilic aromatic substitutions (SNAr).[1]
B. Orthogonal Protection Strategy
Synthesizing non-symmetric diamines is challenging due to polymerization risks.[1] The tert-butyloxycarbonyl (Boc) group on N1 provides:
-
Steric Bulk: Prevents N1 from participating in side reactions during the functionalization of N4.[1]
-
Acid Lability: The Boc group is stable under basic conditions (e.g., nucleophilic attack by N4) but can be cleanly removed with Trifluoroacetic acid (TFA) or HCl/Dioxane later in the synthesis sequence.[1]
Synthetic Pathways & Process Chemistry[1][10]
While the compound can theoretically be made by mono-protecting 2,5-difluoro-1,4-phenylenediamine, this route is experimentally discouraged due to the statistical distribution of products (unreacted starting material, mono-Boc, and di-Boc) which requires tedious chromatographic separation.[1]
Recommended Protocol: The "Nitro-Reduction" Route.[1] This pathway guarantees regioselectivity and high purity by starting with an oxidized precursor.[1]
Step-by-Step Methodology
Phase 1: Boc-Protection of the Nitroaniline[1]
-
Reagents: 2,5-difluoro-4-nitroaniline (1.0 eq), Di-tert-butyl dicarbonate (Boc₂O, 1.2 eq), 4-Dimethylaminopyridine (DMAP, 0.1 eq), Triethylamine (TEA, 2.0 eq).[1]
-
Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).[1]
-
Procedure:
-
Dissolve 2,5-difluoro-4-nitroaniline in DCM.
-
Add TEA and DMAP.[1]
-
Add Boc₂O dropwise at 0°C.[1]
-
Stir at room temperature (RT) for 12–16 hours. Monitor by TLC/LCMS.[1]
-
Workup: Wash with 1M HCl (to remove TEA/DMAP), then Brine. Dry over Na₂SO₄.[1]
-
Product: tert-butyl (2,5-difluoro-4-nitrophenyl)carbamate.[1]
-
Phase 2: Reduction of the Nitro Group
Note: Standard catalytic hydrogenation is preferred.[1]
-
Reagents: Phase 1 Product, 10% Pd/C (10 wt%), Hydrogen gas (H₂, balloon pressure).
-
Solvent: Methanol or Ethanol.[1]
-
Procedure:
-
Dissolve the nitro-carbamate intermediate in Methanol.[1]
-
Add Pd/C catalyst carefully under inert atmosphere (Argon/Nitrogen).[1]
-
Purge system with H₂. Stir vigorously at RT for 2–6 hours.
-
Filtration: Filter through a Celite pad to remove Pd/C.[1]
-
Concentration: Evaporate solvent under reduced pressure.
-
Purification: Recrystallization from Hexanes/EtOAc is usually sufficient; column chromatography may be used if high purity (>99%) is required.[1]
-
Synthetic Workflow Visualization
Figure 1: The regioselective "Nitro-Reduction" synthetic pathway avoids statistical byproducts common in direct diamine protection.
Analytical Characterization Standards
To validate the identity of the synthesized material, the following spectral features must be confirmed.
-
¹H NMR (DMSO-d₆, 400 MHz):
-
δ ~1.48 ppm (s, 9H, Boc t-butyl group).[1]
-
δ ~5.20 ppm (s, 2H, -NH₂, broad exchangeable signal).[1]
-
δ ~6.50–7.50 ppm (m, 2H, Aromatic protons).[1] Note: The chemical shift of aromatic protons will show distinct splitting patterns (dd or t) due to ¹H-¹⁹F coupling.[1]
-
δ ~8.50–9.00 ppm (s, 1H, Carbamate -NH, broad).[1]
-
-
LC-MS (ESI):
Handling & Safety Protocols
-
Hazard Classification: Irritant (Skin/Eye).[1] Potential sensitizer.[1]
-
Aniline Toxicity: Like most aniline derivatives, this compound should be treated as potentially toxic if inhaled or absorbed through the skin.[1]
-
Storage:
-
Store at 2–8°C (Refrigerator).
-
Keep under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation of the free amine, which can turn the solid from white to dark brown/purple over time.[1]
-
References
-
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 54366629 (Related Isomer Structure Reference). Retrieved from [Link][1]
-
Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry.[1][2] Journal of Medicinal Chemistry.[1] Retrieved from [Link][1]
